Cas no 2418713-50-3 (2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride)

• Product Name: 2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride
• CAS No: 2418713-50-3
• MF: C₁₃H₁₆FN₃O₂S
• MW: 297.34844493866
• CID: 5357022
• PubChem ID: 154881017
• Update Time: 2025-10-30

2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4344078452
• 2-[4-Methyl-N-(1H-pyrazol-5-ylmethyl)anilino]ethanesulfonyl fluoride
• 2-[(4-methylphenyl)[(1H-pyrazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride
• 2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride

• Inchi： 1S/C13H16FN3O2S/c1-11-2-4-13(5-3-11)17(8-9-20(14,18)19)10-12-6-7-15-16-12/h2-7H,8-10H2,1H3,(H,15,16)
• InChI Key： STJVNPWARRFHEI-UHFFFAOYSA-N
• SMILES： S(CCN(C1C=CC(C)=CC=1)CC1=CC=NN1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 391
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4

Additional information on 2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride

Introduction to 2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride (CAS No. 2418713-50-3)

2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2418713-50-3, belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of this compound features a combination of aromatic and heterocyclic moieties, which are known to contribute to its unique pharmacological properties. Specifically, the presence of a 4-methylphenyl group and a 1H-pyrazol-3-yl moiety provides a rigid framework that can interact with biological targets in a highly specific manner. Additionally, the methylaminoethane-1-sulfonyl fluoride component introduces a fluorine atom, which is often employed in medicinal chemistry to enhance metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of molecules that incorporate fluorine atoms due to their ability to modulate pharmacokinetic and pharmacodynamic profiles. The fluorine atom in the sulfonyl fluoride group of this compound can serve as a key pharmacophore, influencing both the reactivity and the bioavailability of the molecule. This has led to extensive research into its potential applications in the design of small-molecule drugs.

One of the most compelling aspects of 2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride is its versatility as a building block for drug discovery. The compound's dual functionality—combining an aromatic ring system with a heterocyclic core—makes it an attractive candidate for further derivatization. Researchers have explored various modifications to this scaffold, including the introduction of different substituents at key positions, to optimize its biological activity.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. For instance, its structural features suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The pyrazol ring, in particular, is known for its ability to interact with biological targets in a manner that can lead to potent pharmacological effects.

The sulfonyl fluoride group is another critical feature that has been extensively studied in medicinal chemistry. This moiety is often used to enhance the binding affinity of drug candidates by increasing hydrophobic interactions and improving metabolic stability. In the context of 2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride, this group may play a crucial role in modulating its interaction with biological targets.

Moreover, the compound's fluorine-containing sulfonyl group has been shown to enhance its bioavailability by reducing susceptibility to enzymatic degradation. This property is particularly valuable in drug development, where maximizing oral bioavailability is often a key objective. The combination of these features makes this compound a promising candidate for further investigation.

In academic research, 2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride has been employed as a starting material for synthesizing more complex derivatives with enhanced biological activity. Researchers have demonstrated that by strategically modifying the substituents on the aromatic and heterocyclic rings, it is possible to fine-tune the pharmacological properties of the molecule. This approach has led to the discovery of several novel compounds with potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct its complex framework efficiently. These synthetic strategies not only highlight the synthetic challenge but also showcase the advancements in organic chemistry that enable the preparation of such intricate molecules.

From a computational chemistry perspective, 2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride has been subjected to detailed molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental efforts.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science and agrochemical research due to its unique structural features. For example, its ability to form stable complexes with metal ions makes it useful as a ligand in coordination chemistry applications. Additionally, its fluorinated sulfonyl group could be exploited in designing advanced materials with tailored properties.

In conclusion,2-(4-methylphenyl)(1H-pyrazol-3-yl)methylaminoethane-1-sulfonyl fluoride (CAS No. 2418713-50-3) represents an exciting opportunity for innovation in chemical biology and drug development. Its structural complexity and functional diversity make it a versatile scaffold for generating novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both academic research and industrial applications.